Cas no 63041-88-3 (Brn 3134754)

• Product Name: Brn 3134754
• CAS No: 63041-88-3
• MF: C₂₀H₁₄
• MW: 254.325165271759
• CID: 1650624
• PubChem ID: 112985
• Update Time: 2025-04-21

Brn 3134754 Chemical and Physical Properties

Names and Identifiers

• BRN 3134754
• 6-methyl-11H-cyclopenta[pqr]tetraphene
• 10-Methyl-1',9-methylene-1,2-benzanthracene
• 11H-Benz(bc)aceanthrylene, 6-methyl-
• 6-Methyl-11H-benz[bc]aceanthrylen
• AC1L3CEC
• LS-24791
• 6-methyl-11H-benz&lt
• bc&gt
• aceanthrylene
• 6-Methyl-11H-benz[bc]aceanthrylene
• 6-methyl-11H-benz<bc>aceanthrylene
• DTXSID00212368
• DB-219888
• 63041-88-3
• Brn 3134754

• Inchi： 1S/C20H14/c1-12-15-7-2-3-8-17(15)18-11-14-6-4-5-13-9-10-16(12)20(18)19(13)14/h2-10H,11H2,1H3
• InChI Key： IJAOHUABITVDOH-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(CC=1C1C=CC=CC=1C=3C)=C24

Computed Properties

• Exact Mass: 254.10962
• Monoisotopic Mass: 254.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1180 (estimate)
• Boiling Point: 332.54°C (rough estimate)
• Refractive Index: 1.7040 (estimate)
• PSA: 0